Cas no 2418644-56-9 ((9H-fluoren-9-yl)methyl N-{3-amino-2,4-dimethyl-5-(piperazin-1-yl)phenylmethyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{3-amino-2,4-dimethyl-5-(piperazin-1-yl)phenylmethyl}carbamate
• CAS No: 2418644-56-9
• MF: C₂₈H₃₂N₄O₂
• MW: 456.579286575317
• CID: 5677369
• PubChem ID: 165773791
• Update Time: 2025-05-19

(9H-fluoren-9-yl)methyl N-{3-amino-2,4-dimethyl-5-(piperazin-1-yl)phenylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-{[3-amino-2,4-dimethyl-5-(piperazin-1-yl)phenyl]methyl}carbamate
• EN300-26630634
• 2418644-56-9
• (9H-fluoren-9-yl)methyl N-{3-amino-2,4-dimethyl-5-(piperazin-1-yl)phenylmethyl}carbamate

• Inchi： 1S/C28H32N4O2/c1-18-20(15-26(19(2)27(18)29)32-13-11-30-12-14-32)16-31-28(33)34-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-10,15,25,30H,11-14,16-17,29H2,1-2H3,(H,31,33)
• InChI Key： UASKCRKCFZFINI-UHFFFAOYSA-N
• SMILES： O(C(NCC1C(C)=C(C(C)=C(C=1)N1CCNCC1)N)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.25252628g/mol
• Monoisotopic Mass: 456.25252628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-{3-amino-2,4-dimethyl-5-(piperazin-1-yl)phenylmethyl}carbamate

Recent Advances in the Study of (9H-fluoren-9-yl)methyl N-{3-amino-2,4-dimethyl-5-(piperazin-1-yl)phenylmethyl}carbamate (CAS: 2418644-56-9)

The compound (9H-fluoren-9-yl)methyl N-{3-amino-2,4-dimethyl-5-(piperazin-1-yl)phenylmethyl}carbamate (CAS: 2418644-56-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethyloxycarbonyl (Fmoc) protecting group and piperazine moiety, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and applications in medicinal chemistry, particularly as a building block for novel therapeutic agents.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using solid-phase peptide synthesis (SPPS) techniques. The Fmoc group was employed to protect the amine functionality, while the piperazine ring provided a versatile handle for further derivatization. The study highlighted the compound's stability under various reaction conditions, making it a valuable intermediate for the development of targeted therapies.

In terms of biological activity, preliminary investigations have revealed that derivatives of (9H-fluoren-9-yl)methyl N-{3-amino-2,4-dimethyl-5-(piperazin-1-yl)phenylmethyl}carbamate exhibit notable interactions with G-protein-coupled receptors (GPCRs). A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that these compounds could modulate serotonin and dopamine receptors, suggesting potential applications in neurological disorders such as depression and Parkinson's disease. The presence of the piperazine moiety was found to be critical for receptor binding affinity, underscoring the importance of this structural feature.

Another significant development is the use of this compound in the design of proteolysis-targeting chimeras (PROTACs). A 2024 study in ACS Chemical Biology detailed how the Fmoc-protected amine group could be leveraged to create bifunctional molecules capable of degrading target proteins. The researchers successfully conjugated the compound to a ligand for the E3 ubiquitin ligase, resulting in a PROTAC that selectively degraded oncogenic proteins in cancer cell lines. This approach opens new avenues for the treatment of cancers that are resistant to traditional therapies.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed in future studies. However, the versatility of (9H-fluoren-9-yl)methyl N-{3-amino-2,4-dimethyl-5-(piperazin-1-yl)phenylmethyl}carbamate and its derivatives makes it a compelling candidate for further investigation. Ongoing research is expected to explore its potential in other therapeutic areas, including infectious diseases and autoimmune disorders.

In conclusion, the compound (9H-fluoren-9-yl)methyl N-{3-amino-2,4-dimethyl-5-(piperazin-1-yl)phenylmethyl}carbamate (CAS: 2418644-56-9) represents a promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a valuable tool for drug discovery. Future studies will likely focus on optimizing its pharmacokinetic properties and expanding its applications, paving the way for novel therapeutic interventions.